Cas no 13945-80-7 (Nonanedinitrile,2,2,8,8-tetramethyl-)

Nonanedinitrile,2,2,8,8-tetramethyl- structure
13945-80-7 structure
Product Name:Nonanedinitrile,2,2,8,8-tetramethyl-
CAS No:13945-80-7
MF:C13H22N2
MW:206.327183246613
CID:229941
PubChem ID:264246
Update Time:2025-04-19

Nonanedinitrile,2,2,8,8-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • Nonanedinitrile,2,2,8,8-tetramethyl-
    • 2,2,8,8-tetramethylnonanedinitrile
    • 2,2,8,8-Tetramethyl-azelainsaeure-dinitril
    • 2,2,8,8-Tetramethylnonandinitril
    • 2,2,8,8-tetramethyl-nonanedinitrile
    • AC1L6BGQ
    • AC1Q4QRX
    • AG-J-43394
    • AR-1D0795
    • CTK4C1815
    • NSC99247
    • DTXSID00295010
    • NSC-99247
    • 13945-80-7
    • Inchi: 1S/C13H22N2/c1-12(2,10-14)8-6-5-7-9-13(3,4)11-15/h5-9H2,1-4H3
    • InChI Key: YCVYNODSHCUHLH-UHFFFAOYSA-N
    • SMILES: N#CC(C)(C)CCCCCC(C#N)(C)C

Computed Properties

  • Exact Mass: 206.17846
  • Monoisotopic Mass: 206.178298710g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • PSA: 47.58
  • LogP: 4.03646
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